1'-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H32N4O2/c1-18-14-22(29-25-18)15-24-23(28)20-8-5-11-27(17-20)21-9-12-26(13-10-21)16-19-6-3-2-4-7-19/h2-4,6-7,14,20-21H,5,8-13,15-17H2,1H3,(H,24,28)
• InChI Key: LOAQTZBRMKOBNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CNC(=O)C2CCCN(C2)C3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol

Description

1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as 'compound 1' and has been extensively studied for its potential use as a therapeutic agent. The compound has shown promising results in various scientific research studies, and its mechanism of action and physiological effects have been extensively investigated.

Mechanism of Action

The exact mechanism of action of 1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it is believed to act as a selective antagonist of the mu-opioid receptor. This results in the inhibition of the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin, which are involved in pain perception and mood regulation.
Biochemical and Physiological Effects:
1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. It has also been investigated for its potential use in the treatment of drug addiction and depression. The compound has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin, which are involved in pain perception and mood regulation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide is its potent analgesic and anti-inflammatory effects. This makes it a valuable tool for studying pain perception and inflammation in animal models. However, one of the major limitations of the compound is its potential for abuse and addiction, which makes it difficult to use in clinical settings.

Future Directions

There are several future directions for the research on 1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide. One area of research is the development of novel analogs of the compound that exhibit improved pharmacological properties. Another area of research is the investigation of the compound's potential use in the treatment of other conditions, such as anxiety and depression. Additionally, the compound's potential for abuse and addiction warrants further investigation into its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of 1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide is a complex process that involves multiple steps. The initial step involves the reaction of 3-methylisoxazole-5-carboxylic acid with benzylamine to form the corresponding benzyl ester. This is followed by the reaction of the benzyl ester with 1,4'-bipiperidine-3-carboxylic acid to form the desired compound.

Scientific Research Applications

1-benzyl-N-[(3-methylisoxazol-5-yl)methyl]-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential use as a therapeutic agent. The compound has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. It has also been investigated for its potential use in the treatment of drug addiction and depression.